Cas no 52897-67-3 (1,2-Benzenediol, 3,4,6-tribromo-5-(hydroxymethyl)-)

• Product Name: 1,2-Benzenediol, 3,4,6-tribromo-5-(hydroxymethyl)-
• CAS No: 52897-67-3
• MF: C₇H₅Br₃O₃
• MW: 376.824800252914
• CID: 358521
• PubChem ID: 9976853
• Update Time: 2025-04-19

1,2-Benzenediol, 3,4,6-tribromo-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3,4,6-tribromo-5-(hydroxymethyl)-
• 3,4,6-tribromo-5-(hydroxymethyl)benzene-1,2-diol
• 2,3,6-tribromo-4,5-dihydroxybenzyl alcohol
• DTXSID30433600
• CHEMBL470234
• 52897-67-3

• Inchi： 1S/C7H5Br3O3/c8-3-2(1-11)4(9)6(12)7(13)5(3)10/h11-13H,1H2
• InChI Key： CQIHXZDRQAKOMS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1CO)Br)Br)O)O

Computed Properties

• Exact Mass: 373.77875
• Monoisotopic Mass: 373.77888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols